Cas no 339017-96-8 (3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea)

• Product Name: 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea
• CAS No: 339017-96-8
• CID: 4648519
• Update Time: 2025-10-29

3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLORO-6-PIPERIDINO-2-PYRIMIDINYL)-N'-PHENYLUREA
• 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea
• Urea, N-[4-chloro-6-(1-piperidinyl)-2-pyrimidinyl]-N'-phenyl-

Additional information on 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea

Professional Introduction to Compound with CAS No. 339017-96-8 and Product Name: 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea

The compound identified by the CAS number 339017-96-8 and the product name 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro-substituted pyrimidine ring and a piperidinyl moiety, contribute to its unique pharmacophoric properties, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. The 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea structure has been designed to interact with specific targets, such as kinases and other enzymes involved in cell signaling. The chloro-substituent at the 4-position of the pyrimidine ring is known to enhance binding affinity by participating in hydrogen bonding or van der Waals interactions with biological targets. Additionally, the piperidin-1-yl group introduces a nitrogen-rich environment that can further stabilize interactions through hydrogen bonding or ionic interactions.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of pyrimidine have shown efficacy in treating conditions such as cancer, inflammation, and infectious diseases. The 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea molecule has been synthesized with the intention of exploring its pharmacological profile in vitro and in vivo. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain enzymes, which could translate into therapeutic benefits for patients suffering from related disorders.

The synthesis of this compound involves multiple steps, each carefully optimized to ensure high yield and purity. The introduction of the chloro-substituent is achieved through nucleophilic aromatic substitution reactions, while the attachment of the piperidinyl group is typically accomplished via reductive amination or nucleophilic substitution reactions. The final step involves the formation of the urea linkage between the phenyl group and the pyrimidine core, which is often catalyzed by dehydration reactions using appropriate reagents.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding mode of this compound with its intended targets. These studies have revealed that the chloro-substituent and piperidinyl group are critical for optimal binding affinity. The geometry of these groups allows for favorable interactions with residues on the target protein, suggesting that this compound could be a potent inhibitor. Furthermore, virtual screening techniques have been employed to identify potential analogs with enhanced activity or selectivity.

In clinical settings, the development of new drugs relies heavily on understanding their pharmacokinetic properties. The 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea molecule has been evaluated for its solubility, stability, and metabolic degradation pathways. These studies are essential for determining appropriate dosing regimens and predicting potential side effects. Initial pharmacokinetic data suggest that this compound exhibits reasonable bioavailability and moderate metabolic clearance, making it a viable candidate for further development.

The field of drug discovery is constantly evolving, with new technologies and methodologies being developed to accelerate the process from initial design to clinical approval. Advances in high-throughput screening (HTS) have enabled researchers to rapidly test thousands of compounds for activity against various biological targets. The 3-[4-chloro-6-(piperidin-1-yl)pyrimidin-2-yl]-1-phenylurea molecule has been subjected to HTS campaigns to identify its most promising applications.

One particularly exciting area of research is the use of this compound as a lead structure for drug development against resistant strains of pathogens or as an adjuvant therapy in combination with existing treatments. The unique structural features of this molecule make it adaptable for modifications that could enhance its therapeutic index or reduce toxicity. For instance, replacing the phenyl group with other aromatic or heterocyclic moieties could alter its binding properties while maintaining overall efficacy.

The synthesis and characterization of this compound also involve rigorous quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These methods provide detailed information about the molecular structure and help identify any impurities that could affect biological activity.

In conclusion, the compound identified by CAS number 339017-96-8 and named 3-[4-chloro-6-(piperidin-1-y l)pyrimidin -2 -y l ] - 1 - phen y lurea represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery efforts aimed at treating various diseases. With continued research into its pharmacological properties and potential applications, this compound holds great promise for improving patient outcomes in the future.